Heptanal
Heptanal
Heptanal is an n-alkanal resulting from the oxidation of the alcoholic hydroxy group of heptan-1-ol to the corresponding aldehyde. An endogenous aldehyde coming from membrane lipid oxidation, it is found in the blood of lung cancer patients and has been regarded as a potential biomarker of lung cancer. It has a role as a biomarker. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde.
Enanthaldehyde, also known as heptaldehyde or enanthal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, enanthaldehyde is considered to be a fatty aldehyde lipid molecule. Enanthaldehyde exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Enanthaldehyde has been detected in multiple biofluids, such as feces, saliva, and blood. Enanthaldehyde exists in all eukaryotes, ranging from yeast to humans. Enanthaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as papaya, pineappple sage, hyssop, and parsnip. This makes enanthaldehyde a potential biomarker for the consumption of these food products. Enanthaldehyde is a potentially toxic compound. Enanthaldehyde has been linked to the inborn metabolic disorders including celiac disease.
N-heptaldehyde appears as a colorless, oily liquid with a penetrating fruity odor. Insoluble in water and less dense than water. Hence floats on water. Flash point near 141°F. Used to make perfumes and pharmaceuticals.
Enanthaldehyde, also known as heptaldehyde or enanthal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, enanthaldehyde is considered to be a fatty aldehyde lipid molecule. Enanthaldehyde exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Enanthaldehyde has been detected in multiple biofluids, such as feces, saliva, and blood. Enanthaldehyde exists in all eukaryotes, ranging from yeast to humans. Enanthaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as papaya, pineappple sage, hyssop, and parsnip. This makes enanthaldehyde a potential biomarker for the consumption of these food products. Enanthaldehyde is a potentially toxic compound. Enanthaldehyde has been linked to the inborn metabolic disorders including celiac disease.
N-heptaldehyde appears as a colorless, oily liquid with a penetrating fruity odor. Insoluble in water and less dense than water. Hence floats on water. Flash point near 141°F. Used to make perfumes and pharmaceuticals.
Brand Name:
Vulcanchem
CAS No.:
111-71-7
VCID:
VC20886836
InChI:
InChI=1S/C7H14O/c1-2-3-4-5-6-7-8/h7H,2-6H2,1H3
SMILES:
CCCCCCC=O
Molecular Formula:
C7H14O
Molecular Weight:
114.19 g/mol
Heptanal
CAS No.: 111-71-7
Cat. No.: VC20886836
Molecular Formula: C7H14O
Molecular Weight: 114.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Heptanal is an n-alkanal resulting from the oxidation of the alcoholic hydroxy group of heptan-1-ol to the corresponding aldehyde. An endogenous aldehyde coming from membrane lipid oxidation, it is found in the blood of lung cancer patients and has been regarded as a potential biomarker of lung cancer. It has a role as a biomarker. It is a saturated fatty aldehyde, a n-alkanal and a medium-chain fatty aldehyde. Enanthaldehyde, also known as heptaldehyde or enanthal, belongs to the class of organic compounds known as medium-chain aldehydes. These are an aldehyde with a chain length containing between 6 and 12 carbon atoms. Thus, enanthaldehyde is considered to be a fatty aldehyde lipid molecule. Enanthaldehyde exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Enanthaldehyde has been detected in multiple biofluids, such as feces, saliva, and blood. Enanthaldehyde exists in all eukaryotes, ranging from yeast to humans. Enanthaldehyde is an aldehydic, citrus, and fat tasting compound that can be found in a number of food items such as papaya, pineappple sage, hyssop, and parsnip. This makes enanthaldehyde a potential biomarker for the consumption of these food products. Enanthaldehyde is a potentially toxic compound. Enanthaldehyde has been linked to the inborn metabolic disorders including celiac disease. N-heptaldehyde appears as a colorless, oily liquid with a penetrating fruity odor. Insoluble in water and less dense than water. Hence floats on water. Flash point near 141°F. Used to make perfumes and pharmaceuticals. |
|---|---|
| CAS No. | 111-71-7 |
| Molecular Formula | C7H14O |
| Molecular Weight | 114.19 g/mol |
| IUPAC Name | heptanal |
| Standard InChI | InChI=1S/C7H14O/c1-2-3-4-5-6-7-8/h7H,2-6H2,1H3 |
| Standard InChI Key | FXHGMKSSBGDXIY-UHFFFAOYSA-N |
| SMILES | CCCCCCC=O |
| Canonical SMILES | CCCCCCC=O |
| Boiling Point | 307 °F at 760 mm Hg (NTP, 1992) 152.8 °C |
| Colorform | Oily colorless liquid |
| Flash Point | 95 °F (NTP, 1992) 48 °C (closed cup) |
| Melting Point | -45 °F (NTP, 1992) -43.3 °C Mp -43.3 ° -43.3°C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator